Cas no 1807120-48-4 (Ethyl 4-bromo-2,5-difluorophenylacetate)

• Product Name: Ethyl 4-bromo-2,5-difluorophenylacetate
• CAS No: 1807120-48-4
• MF: C₁₀H₉BrF₂O₂
• MW: 279.078069448471
• CID: 4975951
• Update Time: 2026-02-27

Ethyl 4-bromo-2,5-difluorophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromo-2,5-difluorophenylacetate
• Ethyl 2-(4-bromo-2,5-difluorophenyl)acetate

• Inchi： 1S/C10H9BrF2O2/c1-2-15-10(14)4-6-3-9(13)7(11)5-8(6)12/h3,5H,2,4H2,1H3
• InChI Key： NVVRBYGCIRXXNP-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1F)CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 226
• XLogP3: 3
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 4-bromo-2,5-difluorophenylacetate

Ethyl 4-bromo-2,5-difluorophenylacetate (CAS No. 1807120-48-4): A Comprehensive Overview

Ethyl 4-bromo-2,5-difluorophenylacetate (CAS No. 1807120-48-4) is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its unique structural features, presents a promising platform for the development of novel bioactive molecules. The presence of both bromine and fluorine substituents in its phenyl ring enhances its reactivity and potential utility in synthetic chemistry.

The< strong>Ethyl 4-bromo-2,5-difluorophenylacetate molecule is derived from the acetate ester of a difluorinated biphenyl derivative, making it a valuable intermediate in organic synthesis. The< strong>CAS No. 1807120-48-4 uniquely identifies this compound in scientific literature and databases, facilitating its accurate classification and retrieval for research purposes.

In recent years, the demand for fluorinated compounds in drug discovery has surged due to their enhanced metabolic stability and improved binding affinity to biological targets. The< strong>4-bromo-2,5-difluorophenylacetate moiety is particularly interesting because it combines the electron-withdrawing effects of fluorine atoms with the electrophilic nature of the bromine substituent. This dual functionality makes it an excellent candidate for further derivatization and functionalization.

One of the most compelling applications of< strong>Ethyl 4-bromo-2,5-difluorophenylacetate is in the synthesis of small-molecule inhibitors targeting various therapeutic areas. For instance, studies have shown that derivatives of this compound exhibit potent activity against enzymes involved in cancer metabolism. The< strong>2,5-difluorophenyl scaffold has been particularly effective in modulating the activity of kinases and other enzyme families relevant to oncology.

The< strong>bromine atom in the< strong>Ethyl 4-bromo-2,5-difluorophenylacetate structure is particularly valuable for further chemical manipulation. It serves as a versatile handle for cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely used in constructing complex molecular architectures. These reactions allow for the introduction of diverse functional groups, expanding the library of potential bioactive derivatives.

The< strong>difluorophenyl moiety contributes to the overall electronic properties of the molecule, influencing its interactions with biological targets. Fluorine atoms are known to increase lipophilicity and reduce metabolic clearance, thereby improving drug bioavailability. Additionally, they can participate in specific hydrogen bonding interactions, enhancing binding affinity to proteins and nucleic acids.

Recent advances in computational chemistry have further highlighted the potential of< strong>Ethyl 4-bromo-2,5-difluorophenylacetate as a lead compound. Molecular modeling studies have identified optimal binding poses for this molecule with various protein targets, providing insights into its mechanism of action. These findings have guided the design of more potent and selective analogs with improved pharmacokinetic profiles.

In agrochemical research, derivatives of< strong>Ethyl 4-bromo-2,5-difluorophenylacetate have shown promise as intermediates for developing novel pesticides and herbicides. The structural features of this compound contribute to its ability to interact with biological pathways in pests while maintaining low toxicity to non-target organisms. This balance is crucial for creating environmentally sustainable agricultural solutions.

The synthesis of< strong>Ethyl 4-bromo-2,5-difluorophenylacetate involves multi-step organic transformations that highlight its synthetic utility. Starting from commercially available precursors such as bromobenzene and fluoro-substituted acetic acid esters, various synthetic routes can be employed to construct the desired molecule. These routes often involve palladium-catalyzed cross-coupling reactions and fluorination techniques.

The versatility of< strong>Ethyl 4-bromo-2,5-difluorophenylacetate extends beyond pharmaceuticals and agrochemicals. It has also been explored as a building block in materials science, particularly in the development of organic semiconductors and liquid crystals. The electron-deficient nature of the< strong>difluorophenyl group makes it an attractive component for designing materials with specific electronic properties.

In conclusion,< strong>Ethyl 4-bromo-2,5-difluorophenylacetate (CAS No. 1807120-48-4) represents a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features make it an invaluable intermediate for synthetic chemistry, while its biological activity positions it as a key player in drug discovery efforts aimed at addressing unmet medical needs.